HTR2A antagonist 1

• Molecular Formula: C35H43Cl2F2N5O4
• Molecular Weight: 706.6 g/mol
• InChI: InChI=1S/C35H41F2N5O4.2ClH/c36-27-5-1-25(2-6-27)21-42(29-11-15-38-16-12-29)35(44)39-20-24-3-8-31(9-4-24)45-23-30(43)22-41-17-13-26(14-18-41)34-32-10-7-28(37)19-33(32)46-40-34;;/h1-10,19,26,29-30,38,43H,11-18,20-23H2,(H,39,44);2*1H
• InChIKey: ALSYPUCPMPZDPN-UHFFFAOYSA-N

HTR2A Antagonist 1 Overview

HTR2A antagonist 1 (also designated Compound 15f) is a synthetic small-molecule antagonist of the 5-hydroxytryptamine receptor 2A (HTR2A/5-HT2A) with a molecular weight of 706.65 Da and molecular formula C₃₅H₄₃Cl₂F₂N₅O₄ [1]. Discovered through a medicinal chemistry campaign at the Korea Research Institute of Chemical Technology and Gwangju Institute of Science and Technology, the compound exhibits an IC₅₀ of 42.79 nM against HTR2A in vitro . Uniquely among 5-HT2A antagonists, this molecule was deliberately optimized for peripheral restriction – limited blood-brain barrier (BBB) penetration – to avoid CNS-mediated side effects while targeting HTR2A-driven colorectal cancer (CRC) pathology [1]. The compound acts via a p53/p21/caspase 3 signaling axis to induce sub-G1 cell cycle arrest and apoptosis selectively in CRC cells while sparing normal colon cells, and has demonstrated dose-dependent tumor growth delay in CRC xenograft models in vivo .

Peripheral restriction design – minimizes CNS confounds in CRC tumor models

p53/p21/caspase 3 pathway context – links 5-HT2A antagonism to tumor-suppressive signaling

Reported in vivo xenograft model-response context – supports tumor growth delay endpoint investigation

• [1] Kim M, Yoon J, Choi JY, Park G, Lee JE, Lee GB, Choi BW, Kim P, Kim H, Oh CM, Bae MA, Kim SS, Lee EY, Lee HJ, Kim Y, Kim HW, Lee H, Jeon YH, Ahn JH. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025 Jan 23;68(2):1716-1730. doi: 10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source

HTR2A Antagonist 1: Key Differentiators

The 5-HT2A antagonist class spans CNS-penetrant agents (pimavanserin, volinanserin/MDL-100907) and older peripherally-biased compounds (ketanserin). However, none simultaneously deliver the three features required for targeted colorectal cancer investigation: (i) deliberate peripheral restriction to avoid serotonergic CNS effects, (ii) cancer-cell-selective cytotoxicity mechanistically linked to HTR2A antagonism via p53/p21/caspase 3 activation, and (iii) demonstrated in vivo efficacy in CRC xenograft models at well-tolerated oral doses [1]. Pimavanserin (IC₅₀ ≈ 2 nM) and volinanserin (Ki ≈ 0.36 nM) are more potent at the receptor but are optimized for brain penetration and antipsychotic indications – their physicochemical properties and development paths are misaligned with peripheral oncology applications [2]. Ketanserin, though peripherally acting, was developed as an antihypertensive and lacks characterized anticancer efficacy in CRC models [3]. Substituting any of these for HTR2A antagonist 1 introduces uncontrolled variables in tissue distribution, target engagement in the tumor microenvironment, and mechanism-of-action interpretation that undermine experimental reproducibility in CRC research settings.

CNS Penetration Mismatch

Pimavanserin and volinanserin are CNS-penetrant agents – peripheral restriction design essential to isolate tumor-intrinsic HTR2A pharmacology.

Mechanism & In Vivo Data Gap

Ketanserin lacks established CRC cytotoxicity selectivity and in vivo xenograft efficacy data – pathway-response context may not transfer.

Potency vs. Pathway Engagement

Higher receptor affinity (pimavanserin ≈2 nM) does not compensate for absent p53-pathway activation and peripheral restriction – assay context may differ.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Vanover KE, Weiner DM, Makhay M, et al. Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine 2A receptor inverse agonist. J Pharmacol Exp Ther. 2006;317(2):910-918. And: Kehne JH, Baron BM, Carr AA, et al. Preclinical characterization of the potential of the putative atypical antipsychotic MDL 100,907 as a potent 5-HT2A antagonist. J Pharmacol Exp Ther. 1996;277(2):968-981. View Source
• [3] Leysen JE, Awouters F, Kennis L, et al. Receptor binding profile of R 41 468, a novel antagonist at 5-HT2 receptors. Life Sci. 1981;28(9):1015-1022. And: Van Nueten JM, Janssen PAJ, Van Beek J, et al. Vascular effects of ketanserin (R 41 468), a novel antagonist of 5-HT2 serotonergic receptors. J Pharmacol Exp Ther. 1981;218(1):217-230. View Source

HTR2A Antagonist 1 Comparative Evidence

Peripheral Restriction vs. CNS Penetration

HTR2A antagonist 1 was deliberately designed for limited blood-brain barrier penetration to restrict pharmacological activity to peripheral tissues, a critical attribute not shared by the CNS-optimized 5-HT2A antagonists pimavanserin and volinanserin [1]. The primary publication explicitly reports 'limited blood-brain barrier penetration' for Compound 15f, assessed using parallel artificial membrane permeability assay (PAMPA) or MDCK cell monolayer models [1]. In contrast, pimavanserin (ACP-103) is an FDA-approved agent for Parkinson's disease psychosis that achieves therapeutic brain concentrations, and volinanserin (MDL-100907) was advanced through clinical trials for schizophrenia specifically because of its CNS activity [2]. Quantitative CNS penetration data (e.g., brain-to-plasma ratio, Kp) for the individual compounds were not published in a single comparative study, but the stated design intent of HTR2A antagonist 1 as a 'peripherally acting anticancer agent' versus the established CNS indications of the comparators provides a clear pharmacological differentiation framework [1].

Peripheral Restriction vs. CNS Penetration

Class-level inference

Limited BBB penetration (PAMPA/MDCK) vs. CNS-penetrant pimavanserin & volinanserin

Supports tumor-intrinsic HTR2A pharmacology endpoint isolation

Design intent confirmed by permeability assays; no single comparative study

Evidence Dimension	Blood-brain barrier penetration – design intent and measured outcome
Target Compound Data	Limited blood-brain barrier penetration (PAMPA / MDCK assay; explicit design goal for peripheral restriction) [1]
Comparator Or Baseline	Pimavanserin: CNS-penetrant, approved for Parkinson's disease psychosis. Volinanserin (MDL-100907): CNS-penetrant, phase III for schizophrenia. Both designed for brain target engagement [2].
Quantified Difference	Not quantified in a single comparative assay. Pharmacological design is orthogonal: peripheral-only (HTR2A antagonist 1) vs. CNS-required (pimavanserin, volinanserin).
Conditions	PAMPA or MDCK permeability assay for HTR2A antagonist 1 (exact model specified in full text; J Med Chem 2025, 68(2):1716-1730). Pimavanserin and volinanserin CNS penetration established through clinical and preclinical pharmacokinetic studies.

Why This Matters

For colorectal cancer research, peripheral restriction minimizes confounding serotonergic CNS effects and avoids the sedation, hypotension, or behavioral alterations associated with brain-penetrant 5-HT2A antagonists, enabling cleaner interpretation of tumor-intrinsic HTR2A pharmacology.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Vanover KE, et al. Pharmacological profile of ACP-103, a novel 5-HT2A receptor inverse agonist. J Pharmacol Exp Ther. 2006;317(2):910-918. And: Kehne JH, et al. MDL 100,907: a potent 5-HT2A antagonist with antipsychotic potential. J Pharmacol Exp Ther. 1996;277(2):968-981. View Source

Cancer-Selective Cytotoxicity

Compound 15f exerted selective cytotoxic effects against various colorectal cancer cell lines but did not affect the viability of normal colon cells at comparable concentrations [1]. This differential was measured using standard cell viability assays (MTT or similar) across a panel of CRC lines (including HCT116, SW620, KM12C, T84) versus normal colon epithelial cells [1]. In contrast, non-selective 5-HT2A antagonists such as ketanserin lack evidence for cancer-cell-selective cytotoxicity in CRC models and were developed for cardiovascular indications where cell-type selectivity toward malignant cells was never assessed [2]. The selectivity window – cancer cells inhibited while normal cells spared – is a defining feature of HTR2A antagonist 1's therapeutic rationale.

Cancer-Selective Cytotoxicity

Head-to-head comparison

Selective cytotoxicity in CRC lines (HCT116, SW620, KM12C, T84); normal colon cells spared

Supports cell-model endpoint differentiation from general cytotoxicity

Quantitative selectivity index available in full text

Evidence Dimension	Cytotoxicity selectivity between colorectal cancer cells and normal colon epithelial cells
Target Compound Data	Selective cytotoxicity against CRC cell lines (HCT116, SW620, KM12C, T84) with sparing of normal colon cells at test concentrations [1]
Comparator Or Baseline	Normal colon epithelial cells (from the same study): no significant cytotoxicity observed. Ketanserin and other clinically used 5-HT2A antagonists: cancer-cell-selective cytotoxicity not established in CRC models [2].
Quantified Difference	Exact IC₅₀ values for individual CRC lines and normal cells are reported in the full text of J Med Chem 2025; the abstract states the selectivity observation qualitatively. Full quantitative selectivity index (SI = IC₅₀ normal / IC₅₀ cancer) is available in the primary paper.
Conditions	Cell viability assay (MTT or equivalent) across CRC lines HCT116, SW620, KM12C, T84 and normal colon epithelial cells; compound exposure concentrations and durations specified in the full paper [1].

Why This Matters

Cancer-cell-selective cytotoxicity is the primary differentiator for procurement in oncology research: it ensures that experimental effects are attributable to biology rather than general cytotoxicity, and it underpins the translational rationale for peripheral HTR2A antagonism in CRC.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Leysen JE, et al. Receptor binding profile of R 41 468 (ketanserin). Life Sci. 1981;28(9):1015-1022. And: 5-HT2A and 5-HT3 receptors contribute to exacerbation of radiation-induced cell death in colon carcinoma cells. Int J Radiat Biol. 2020;96(4):482-490. PMID: 31846381. View Source

In Vivo Xenograft Efficacy

HTR2A antagonist 1 demonstrated a marked, dose-dependent delay in tumor growth in colorectal cancer xenograft models following oral administration [1]. The primary paper reports in vivo efficacy across multiple CRC xenograft models (KM12C, SW620, T84) in BALB/c-nude female mice, with tumor growth assessed over 14–34 days of once-daily oral dosing [1]. This in vivo anticancer efficacy distinguishes HTR2A antagonist 1 from the vast majority of 5-HT2A antagonists, which have been developed for psychiatric or cardiovascular indications and lack published in vivo CRC efficacy data [2]. Pimavanserin and volinanserin, despite being well-characterized in behavioral models, have not been evaluated in CRC tumor models [2].

In Vivo Xenograft Efficacy

Cross-study comparable

Dose-dependent tumor growth delay (1–30 mg/kg, p.o., once daily) in KM12C, SW620, T84 xenografts

Supports in vivo model-response endpoint context

Vehicle-controlled, p

ADME: Microsomal Stability & CYP Profile

Supporting evidence

Good liver microsomal stability; no significant CYP inhibition observed

Supports drug-drug interaction risk context in polypharmacy studies

Exact T₁/₂ and CLint values in full paper

p53/p21/Caspase 3 Apoptosis Signaling

Class-level inference

Activation of p53/p21/caspase 3 pathway → sub-G1 arrest, apoptosis in CRC cells

Supports pathway-response interpretation linking HTR2A antagonism to tumor suppression

Confirmed in p53-wildtype CRC lines via Western blot, flow cytometry

Evidence Dimension	In vivo tumor growth inhibition in colorectal cancer xenograft models
Target Compound Data	Dose-dependent tumor growth delay in KM12C, SW620, and T84 xenografts; doses tested: 1, 3, 10, 30 mg/kg oral gavage once daily; treatment duration 14–34 days [1]
Comparator Or Baseline	Pimavanserin and volinanserin (MDL-100907): no published CRC xenograft efficacy data. Ketanserin: no CRC xenograft efficacy data available. Vehicle control group within the same study served as the internal baseline.
Quantified Difference	Statistically significant tumor growth inhibition (p < 0.05 to p < 0.001 vs. vehicle control) across dose levels and models; exact tumor volume reduction percentages are provided in the full-text figures and tables of J Med Chem 2025.
Conditions	BALB/c-nude female mice bearing KM12C (RONΔ160), SW620 (RONΔ155), or T84 (RONΔ165) colorectal cancer xenografts; oral gavage, once daily for 14–34 days; n = 5–11 per group [1].

Why This Matters

In vivo tumor growth inhibition in multiple CRC models is a gatekeeper criterion for preclinical oncology selection. This evidence positions HTR2A antagonist 1 as the only 5-HT2A antagonist with published CRC xenograft efficacy, making it the necessary choice for translational CRC research involving HTR2A pharmacology.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Core Evidence Limitation Statement: No published head-to-head CRC xenograft comparison exists between HTR2A antagonist 1 and any other 5-HT2A antagonist (pimavanserin, volinanserin, ketanserin, SR-46349B, ritanserin). This evidence dimension is cross-study comparable: the presence of robust in vivo CRC efficacy for HTR2A antagonist 1 versus the absence of any published CRC efficacy for comparator 5-HT2A antagonists supports differentiation by data availability. View Source

ADME: Microsomal Stability & CYP Profile

Compound 15f exhibited good liver microsomal stability without significant CYP enzyme inhibition in the primary characterization study [1]. This ADME profile is relevant because several clinically used 5-HT2A antagonists carry CYP interaction liabilities: ketanserin is metabolized by CYP3A4 and can be subject to drug-drug interactions, while pimavanserin is a CYP3A4 substrate with contraindications for strong CYP3A4 inhibitors [2]. The combination of good microsomal stability and absence of significant CYP inhibition supports the developability of HTR2A antagonist 1 for oral oncology applications [1].

ADME: Microsomal Stability & CYP Profile

Supporting evidence

Good liver microsomal stability; no significant CYP inhibition observed

Supports drug-drug interaction risk context in polypharmacy studies

Exact T₁/₂ and CLint values in full paper

Evidence Dimension	Liver microsomal stability and CYP enzyme inhibition liability
Target Compound Data	Good liver microsomal stability; no significant CYP inhibition observed [1]. Exact half-life (T₁/₂) and intrinsic clearance (CLint) values are in the full paper.
Comparator Or Baseline	Ketanserin: CYP3A4 substrate with documented drug-drug interaction potential. Pimavanserin: CYP3A4 substrate; prescribing information includes contraindications for strong CYP3A4 inhibitors/inducers [2]. Direct comparative microsomal stability data in the same assay system are not available for all comparators.
Quantified Difference	Comparative quantification limited. HTR2A antagonist 1 was designed to avoid significant CYP inhibition as part of peripheral anticancer agent optimization [1]. Exact microsomal half-life data are in the primary paper.
Conditions	Human liver microsome incubation assay (pooled donor); CYP inhibition panel screening against major CYP isoforms (CYP1A2, 2C9, 2C19, 2D6, 3A4). Details specified in J Med Chem 2025, 68(2):1716-1730 [1].

Why This Matters

For procurement decisions in drug discovery or preclinical development, a clean CYP profile reduces the risk of confounding pharmacokinetic interactions in polypharmacy contexts (common in oncology) and simplifies data interpretation in animal efficacy studies.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Nuplazid (pimavanserin) Prescribing Information. Acadia Pharmaceuticals Inc. 2016 (updated 2023). And: Persson B, Heykants J, Hedner T. Clinical pharmacokinetics of ketanserin. Clin Pharmacokinet. 1991;20(4):263-279. View Source

p53/p21/Caspase 3 Apoptosis Signaling

HTR2A antagonist 1 induces sub-G1 cell cycle arrest and apoptosis in colorectal cancer cells specifically via activation of the p53/p21/caspase 3 signaling cascade [1]. This mechanism directly couples receptor antagonism to a tumor-suppressive pathway, distinguishing it from the pharmacological profiles of pimavanserin (inverse agonist at 5-HT2A, no characterized cancer pathway engagement), volinanserin (silent antagonist, antipsychotic mechanism via dopaminergic and glutamatergic modulation), and ketanserin (antagonist used for vasodilation via α₁-adrenoceptor and 5-HT2A blockade) [2]. The p53-dependence of the mechanism was confirmed through experiments showing pathway activation in p53-wildtype CRC cells [1].

p53/p21/Caspase 3 Apoptosis Signaling

Class-level inference

Activation of p53/p21/caspase 3 pathway → sub-G1 arrest, apoptosis in CRC cells

Supports pathway-response interpretation linking HTR2A antagonism to tumor suppression

Confirmed in p53-wildtype CRC lines via Western blot, flow cytometry

Evidence Dimension	Downstream signaling mechanism linking HTR2A antagonism to anticancer effect
Target Compound Data	Activation of p53/p21/caspase 3 signaling → sub-G1 cell cycle arrest → apoptosis in CRC cells [1]
Comparator Or Baseline	Pimavanserin: 5-HT2A inverse agonist; no reported p53/p21/caspase 3 mechanism. Volinanserin (MDL-100907): Silent 5-HT2A antagonist; mechanism linked to antipsychotic activity. Ketanserin: 5-HT2A/α₁ antagonist; vasodilatory mechanism. No comparator has demonstrated p53/p21/caspase 3 pathway activation [2].
Quantified Difference	Pimavanserin pIC₅₀ 8.73 (≈1.86 nM) at 5-HT2A vs. HTR2A antagonist 1 IC₅₀ 42.79 nM. However, the differentiation lies not in receptor potency but in the downstream pathway activation: only HTR2A antagonist 1 couples receptor engagement to p53-dependent apoptosis in CRC cells.
Conditions	Western blot analysis of p53, p21, caspase 3, and cleaved caspase 3 in CRC cell lines (HCT116, SW620) following compound treatment; cell cycle analysis by flow cytometry (sub-G1 population). Detailed in J Med Chem 2025 [1].

Why This Matters

The mechanism defines the experimental context in which this compound is irreplaceable: any study requiring a chemical probe that links 5-HT2A antagonism to p53-mediated apoptosis in CRC must use HTR2A antagonist 1, as no other 5-HT2A antagonist has been shown to engage this pathway.

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source
• [2] Vanover KE, et al. J Pharmacol Exp Ther. 2006;317(2):910-918. Kehne JH, et al. J Pharmacol Exp Ther. 1996;277(2):968-981. Leysen JE, et al. Life Sci. 1981;28(9):1015-1022. And: Gardell LR, et al. J Pharmacol Exp Ther. 2007;323(2):778-786 (pimavanserin preclinical characterization). View Source

HTR2A Antagonist 1 Applications

CRC Xenograft Efficacy Studies

Researchers evaluating the role of peripheral 5-HT2A receptors in colorectal cancer progression should select HTR2A antagonist 1 as the chemical probe of choice. Its limited BBB penetration ensures that observed tumor growth inhibition reflects peripheral HTR2A antagonism in the tumor microenvironment rather than off-target CNS effects [1]. The established in vivo dosing regimen (1–30 mg/kg, oral gavage, once daily) in KM12C, SW620, and T84 xenograft models provides a validated experimental protocol for efficacy studies [1]. This scenario is not served by CNS-penetrant comparators (pimavanserin, volinanserin) whose brain activity would introduce behavioral and neuroendocrine confounds in tumor-bearing animals.

p53-Dependent Apoptosis in CRC

Laboratories investigating the intersection of serotonergic signaling and tumor suppressor pathways should procure HTR2A antagonist 1 for its uniquely characterized p53/p21/caspase 3 mechanism [1]. Western blot and flow cytometry protocols for assessing sub-G1 arrest and caspase 3 cleavage following compound treatment are described in the primary literature, enabling direct experimental replication [1]. No other 5-HT2A antagonist – including pimavanserin, volinanserin, ketanserin, or SR-46349B – has been shown to activate this tumor-suppressive pathway, making HTR2A antagonist 1 the only suitable chemical tool for this mechanistic niche.

Cancer-Selective Cytotoxicity Screening

Drug discovery programs seeking 5-HT2A-targeted agents with an established therapeutic window between malignant and normal tissue should use HTR2A antagonist 1 as a positive control or lead scaffold. Its demonstrated selectivity – cytotoxicity against HCT116, SW620, KM12C, and T84 CRC lines with sparing of normal colon epithelial cells [1] – provides a benchmark for novel compound triaging. The selectivity data are especially valuable for programs aiming to avoid the cytotoxicity liabilities seen with non-selective serotonergic agents in gastrointestinal tissues.

ADME Benchmarking for Oral Candidates

Medicinal chemistry teams optimizing peripheral 5-HT2A antagonists for oncology can use HTR2A antagonist 1 as a reference compound for liver microsomal stability and CYP inhibition profiling [1]. Its favorable profile – good microsomal stability without significant CYP inhibition – combined with limited BBB penetration establishes a target product profile benchmark for candidate advancement. Procurement of HTR2A antagonist 1 alongside comparator 5-HT2A ligands enables side-by-side ADME evaluation in the same assay system, generating internally consistent data for structure-property relationship (SPR) analysis.

Application

Selection Property

Validation Focus

CRC xenograft efficacy studies

Peripheral-restriction design; reported dosing context

Tumor growth delay endpoint; absence of CNS confounds

p53-dependent apoptosis pathway studies

Unique p53/p21/caspase 3 mechanism characterization

p53-pathway activation; sub-G1 arrest and caspase 3 cleavage endpoints

Cancer-cell selectivity screening

Reported selective cytotoxicity against CRC cell lines

Cell viability differential between CRC and normal colon cells

ADME profiling reference for oral candidates

Reported microsomal stability and CYP inhibition profile

CYP inhibition panel; microsomal stability comparison

• [1] Kim M, Yoon J, Choi JY, et al. Synthesis and Biological Evaluation of Peripheral HTR2A Antagonists for Colorectal Cancer. J Med Chem. 2025;68(2):1716-1730. doi:10.1021/acs.jmedchem.4c02458. PMID: 39760275. View Source